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Compound of Interest |

Compound Name: Tetrabenzyl orthosilicate
CAS No.: 4424-00-4
Cat. No.: B108510
- 7

Executive Summary & Chemical Profile[1][2][3][4][5]

Tetrabenzyl orthosilicate (CAS: 4424-00-4), often abbreviated as TBOS (distinct from
Tetrabutyl orthosilicate), is an aryl-substituted silicate ester. Unlike the ubiquitous Tetraethyl
orthosilicate (TEOS), which hydrolyzes to release volatile ethanol, Tetrabenzyl orthosilicate
hydrolyzes to release benzyl alcohol—a high-boiling solvent with distinct pore-forming and
solubilizing properties.

This compound serves as a specialized precursor in sol-gel chemistry, particularly where high
refractive index, thermal stability, or hydrophobic domain engineering is required. In drug
development, its utility lies in synthesizing hybrid silica matrices capable of stabilizing
hydrophobic active pharmaceutical ingredients (APIs) via

stacking interactions.

Chemical Identity Table[5]
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Property Specification

IUPAC Name Tetrakis(phenylmethyl) silicate

CAS Number 4424-00-4

Formula

Molecular Weight 456.61 g/mol

Physical Form Pale-yellow solid or viscous liquid (supercooled)
Hydrolysis Byproduct Benzyl Alcohol (BP: 205°C)

Refractive Index High (due to aromatic rings)

- Soluble in toluene, benzene, chloroform; limited
Solubility ) )
in water

Mechanistic Core: Sol-Gel Chemistry[1][4]

The utility of Tetrabenzyl orthosilicate is defined by its hydrolysis kinetics. Unlike TEOS, the
bulky benzyl groups provide steric hindrance, slowing the hydrolysis rate. This allows for
precise control over the condensation pathway, often yielding non-fractal, colloidal silica rather
than polymeric gels.

Hydrolysis Pathway

Upon exposure to water and a catalyst (acid or base), the benzyl-oxygen bond cleaves.

Key Mechanistic Advantage: The byproduct, benzyl alcohol, acts as a structural directing agent
(SDA). Because it does not evaporate at room temperature (unlike ethanol), it remains within
the pores of the forming gel network, preventing capillary stress-induced cracking during the
aging phase.

Diagram: Hydrolysis & Condensation Workflow
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Caption: Stepwise hydrolysis of Tetrabenzyl orthosilicate, highlighting the retention of Benzyl
Alcohol as a pore template.

Applications in Material Science
A. High Refractive Index (RI) Coatings

Standard silica (

) has a low refractive index (~1.45). By using Tetrabenzyl orthosilicate in a hybrid sol-gel
process, researchers can incorporate benzyl groups into the silica network (Ormosils). The high
electron density of the aromatic rings significantly boosts the RI, making these materials ideal
for:

o Anti-reflective coatings (when graded).
o Optical waveguides and photonic crystals.

o LED encapsulation (matching the RI of the semiconductor).

B. Low-k Dielectrics & Porous Films

The benzyl alcohol byproduct is a "latent porogen.” In semiconductor manufacturing, TBOS is
deposited and then annealed.

o Deposition: TBOS forms a dense film.

e Annealing (>250°C): Benzyl alcohol/groups decompose or evaporate.
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e Result: A silica film with controlled nanoporosity (low dielectric constant,

) essential for reducing signal delay in microchips.

C. Ceramic Precursors (SiOC)

Pyrolysis of TBOS-derived gels in an inert atmosphere (Ar/N2) at >1000°C yields Silicon
Oxycarbide (SIOC) ceramics. The high carbon content of the benzyl group ensures a carbon-
rich black glass phase, which exhibits superior high-temperature creep resistance compared to
pure silica.

Applications in Drug Development & Life Sciences

While less common than TEOS, Tetrabenzyl orthosilicate offers specific advantages for
hydrophobic drug delivery systems.

A. Stacking for Drug Loading

Many poorly soluble drugs (e.g., Doxorubicin, Paclitaxel) contain aromatic rings. Silica
nanoparticles synthesized from TBOS retain surface benzyl groups (if not fully calcined).

e Mechanism: The benzyl ligands on the silica surface engage in

stacking with the aromatic drug molecules.

o Benefit: Higher loading capacity and slower, sustained release compared to unmodified
hydrophilic silica.

B. In Situ Preservation

The hydrolysis byproduct, benzyl alcohol, is a common bacteriostatic preservative in parenteral
medications. In specific injectable gel formulations, generating benzyl alcohol in situ via TBOS
hydrolysis can provide simultaneous preservation and structure formation, though toxicity limits
must be strictly observed.

Diagram: Drug Loading Mechanism
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Caption: Mechanism of enhanced hydrophobic drug loading via pi-pi interactions on TBOS-

modified silica.

Experimental Protocols
Protocol A: Synthesis of High-RI Hybrid Silica Films

Objective: Create a transparent, high-refractive-index coating on glass.

Precursor Prep: Dissolve 5.0 g of Tetrabenzyl orthosilicate in 20 mL of Toluene. (TBOS is
sparingly soluble in ethanol; toluene is preferred).

Catalysis: Add 0.5 mL of 0.1 M HCI.

Hydrolysis: Stir at 60°C for 4 hours. Note: Higher temperature is required due to the steric
bulk of benzyl groups.

Aging: Allow the sol to age for 24 hours at room temperature.

Deposition: Spin-coat onto a UV-ozone cleaned glass slide at 2000 rpm for 30 seconds.
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e Curing:
o Soft Bake: 100°C for 1 hour (removes toluene).
o Hard Bake: 180°C for 2 hours (crosslinks silica, retains benzyl groups).

o Calcination (Optional): 500°C (removes benzyl groups, lowers RI, creates pores).

Protocol B: Synthesis of Phenyl-Functionalized Silica
Nanoparticles

Objective: Create hydrophobic nanoparticles for chromatography or drug delivery.

Emulsion: Mix 10 mL of Benzyl Alcohol and 1 mL of water with a surfactant (e.g., Pluronic
F127).

o Addition: Dropwise add 1.0 g of Tetrabenzyl orthosilicate.

e Reaction: Stir vigorously at 80°C. The benzyl alcohol acts as both solvent and byproduct,
driving the equilibrium toward condensation by "trans-alcoholysis" logic, but here it stabilizes
the growing particles.

o Precipitation: Add excess Ethanol to crash out the particles.

e Wash: Centrifuge (10,000 rpm, 10 min) and wash with ethanol 3x to remove free benzyl
alcohol.

Safety & Handling

o Hazards: Tetrabenzyl orthosilicate is generally stable but acts as a source of Benzyl
Alcohol and Silica dust upon decomposition.

 Inhalation: Avoid breathing dust/vapors. Use in a fume hood.
o Skin/Eye: Irritant. Wear nitrile gloves and safety goggles.

o Storage: Store in a cool, dry place. Moisture sensitive (hydrolyzes slowly in air).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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